Cas no 2172140-64-4 (6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2172140-64-4
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 6066728
• PubChem ID: 165745271
• Update Time: 2025-05-25

6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro3.4octane-8-carboxylic acid
• EN300-1455827
• 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,2-dimethyl-6-azaspiro[3.4]octane-8-carboxylic acid
• 2172140-64-4

• Inchi： 1S/C25H27NO4/c1-24(2)13-25(14-24)15-26(11-21(25)22(27)28)23(29)30-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,27,28)
• InChI Key： FEAPMDOAVJPAHT-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro3.4octane-8-carboxylic acid

Research Briefing on 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro[3.4]octane-8-carboxylic acid (CAS: 2172140-64-4)

In recent years, the compound 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro[3.4]octane-8-carboxylic acid (CAS: 2172140-64-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in drug discovery, particularly in the development of novel peptide-based therapeutics and protease inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable building block for the construction of complex peptide architectures.

Recent studies have focused on the synthesis and applications of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of constrained peptidomimetics, which are designed to mimic the biological activity of native peptides while exhibiting improved metabolic stability and bioavailability. The spirocyclic scaffold of this compound contributes to its conformational rigidity, which is advantageous for targeting specific protein-protein interactions (PPIs) that are often challenging to modulate with traditional small molecules.

In addition to its synthetic utility, 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro[3.4]octane-8-carboxylic acid has been investigated for its potential in addressing unmet medical needs. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its incorporation into a series of macrocyclic peptides targeting the interleukin-17 (IL-17) pathway, a critical mediator of inflammatory diseases such as psoriasis and rheumatoid arthritis. The compound's ability to introduce conformational constraints was found to enhance the binding affinity and selectivity of the resulting peptides, underscoring its value in the design of next-generation biologics.

From a mechanistic perspective, the spirocyclic structure of this compound has been shown to influence the pharmacokinetic properties of derived therapeutics. Research conducted by a team at the University of Cambridge (2023) revealed that the incorporation of this scaffold into peptide backbones can reduce susceptibility to proteolytic degradation, thereby extending the half-life of peptide drugs in vivo. This finding is particularly relevant for the development of orally bioavailable peptides, which have historically faced challenges related to poor absorption and rapid clearance.

Looking ahead, the continued exploration of 6-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2-dimethyl-6-azaspiro[3.4]octane-8-carboxylic acid is expected to yield further insights into its applications across diverse therapeutic areas. Ongoing research is investigating its potential in targeted drug delivery systems, where its structural features may enable the development of conjugates with improved tissue specificity. Furthermore, collaborations between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of findings into clinical candidates, paving the way for innovative treatments in oncology, immunology, and beyond.